Cas no 69958-53-8 (6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine)

• Product Name: 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine
• CAS No: 69958-53-8
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD26959373
• CID: 1088334
• PubChem ID: 55287987
• Update Time: 2025-10-29

6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-methyl-1H-Pyrrolo[3,4-c]pyridine
• 6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine
• 6-METHYL-2,3-DIHYDRO-1H-PYRROLO[3,4-C]PYRIDINE X2HCL
• 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine
• AKOS006358270
• SB21296
• MFCD13175997
• DTXSID90717514
• 69958-53-8
• CS-0099947
• SCHEMBL20392716
• G68556

• MDL： MFCD26959373
• Inchi： 1S/C8H10N2/c1-6-2-7-3-9-4-8(7)5-10-6/h2,5,9H,3-4H2,1H3
• InChI Key： HBTILVDMCCFBMF-UHFFFAOYSA-N
• SMILES： N1CC2C=NC(C)=CC=2C1

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine

Research Update on 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 69958-53-8) in Chemical Biology and Pharmaceutical Applications

6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 69958-53-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique pyrrolopyridine scaffold makes it a promising candidate for the development of novel small-molecule inhibitors and modulators of key biological targets.

Recent studies have highlighted the synthetic accessibility of 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine through optimized multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization strategies. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in biological assays and structure-activity relationship (SAR) studies. Researchers have also explored its derivatization to enhance solubility and bioavailability, which are critical for pharmaceutical applications.

In the context of biological activity, 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine has demonstrated inhibitory effects on several enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of protein kinases such as JAK2 and PI3K, which are implicated in cancer and autoimmune diseases. The compound's ability to modulate these pathways suggests its potential as a lead structure for the development of targeted therapies.

Furthermore, preclinical evaluations have revealed promising pharmacokinetic properties of 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine derivatives. In vivo studies in rodent models have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's suitability for further optimization and clinical translation. However, challenges such as metabolic stability and toxicity profiles remain to be addressed in future research.

In conclusion, 6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS: 69958-53-8) represents a compelling scaffold for drug discovery, with demonstrated efficacy in modulating key biological targets. Ongoing research aims to refine its pharmacological properties and expand its therapeutic applications, particularly in oncology and immunology. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound in the coming years.